Cas no 923122-66-1 (5-benzyl-N-(3-bromophenyl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)

• Product Name: 5-benzyl-N-(3-bromophenyl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• CAS No: 923122-66-1
• MF: C₂₆H₁₉BrN₄O₂
• MW: 499.358664751053
• CID: 6349686
• PubChem ID: 18570531
• Update Time: 2025-06-07

5-benzyl-N-(3-bromophenyl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-benzyl-N-(3-bromophenyl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• 923122-66-1
• 5-benzyl-N-(3-bromophenyl)-3-oxo-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide
• 5-benzyl-N-(3-bromophenyl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
• F2248-0606
• 5-benzyl-N-(3-bromophenyl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide
• AKOS021715388

• Inchi： 1S/C26H19BrN4O2/c27-19-10-7-11-20(14-19)28-25(32)22-16-30(15-18-8-3-1-4-9-18)17-23-24(22)29-31(26(23)33)21-12-5-2-6-13-21/h1-14,16-17H,15H2,(H,28,32)
• InChI Key： QTHNMWYDCVYIHJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NC(C1=CN(CC2C=CC=CC=2)C=C2C(N(C3C=CC=CC=3)N=C21)=O)=O

Computed Properties

• Exact Mass: 498.06914g/mol
• Monoisotopic Mass: 498.06914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 854
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 65Ų

Additional information on 5-benzyl-N-(3-bromophenyl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

5-Benzyl-N-(3-Bromophenyl)-3-Oxo-2-Phenyl-2H,3H,5H-Pyrazolo[4,3-c]Pyridine-7-Carboxamide (CAS No. 923122-66-1): An Overview

5-Benzyl-N-(3-Bromophenyl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS No. 923122-66-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The molecular structure of 5-benzyl-N-(3-bromophenyl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide is characterized by a central pyrazolopyridine core substituted with various functional groups. The benzyl and bromophenyl moieties contribute to its unique pharmacological profile, while the carboxamide group enhances its solubility and bioavailability. This structural complexity provides a foundation for its potential use in drug discovery and development.

Recent studies have highlighted the anti-inflammatory properties of 5-benzyl-N-(3-bromophenyl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. These findings suggest that it may be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 5-benzyl-N-(3-bromophenyl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide has also demonstrated potential anti-cancer activity. Preclinical studies have reported that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways. These results indicate that it could be further investigated as a potential anticancer agent.

The neuroprotective properties of 5-benzyl-N-(3-bromophenyl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide have also been explored. In animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, this compound has shown the ability to reduce oxidative stress and prevent neuronal cell death. These findings suggest that it may have therapeutic potential in the treatment of neurodegenerative disorders.

The pharmacokinetic profile of 5-benzyl-N-(3-bromophenyl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide has been studied to evaluate its suitability for clinical applications. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life in vivo. However, further research is needed to optimize its pharmacokinetic properties and enhance its therapeutic index.

To date, several research groups have synthesized analogs of 5-benzyl-N-(3-bromophenyl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide to explore structure–activity relationships (SAR). These efforts have led to the identification of compounds with improved potency and selectivity for specific biological targets. For example, modifications to the benzyl or bromophenyl substituents have resulted in derivatives with enhanced anti-inflammatory or anti-cancer activity.

In conclusion, 5-Benzyl-N-(3-Bromophenyl)-3-Oxo-2-Phe n yl - 2 H , 3 H , 5 H - Py r az o l o [ 4 , 3 - c ] Py r id i n e - 7 - C a r b o x am i d e (CAS No. 923122-66-1) is a promising compound with diverse biological activities. Its potential applications in treating inflammatory diseases, cancer, and neurodegenerative disorders make it an attractive target for further research and development. As ongoing studies continue to elucidate its mechanisms of action and optimize its pharmacological properties, this compound holds significant promise for advancing therapeutic options in these areas.